Cas no 103929-86-8 (3,5-Bis(1,1-dimethylethyl)dimethylsilyloxyphenylmethyltriphenylphosphonium Chloride)

• Product Name: 3,5-Bis(1,1-dimethylethyl)dimethylsilyloxyphenylmethyltriphenylphosphonium Chloride
• CAS No: 103929-86-8
• MF: C₃₇H₅₀ClO₂PSi₂
• MW: 649.389472484589
• CID: 1059387
• PubChem ID: 10919369
• Update Time: 2025-04-20

3,5-Bis(1,1-dimethylethyl)dimethylsilyloxyphenylmethyltriphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• [[3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]methyl]triphenylphosphonium Chloride
• 3,5-di-t-butyldimethylsilyloxybenziltriphenylphosphonium chloride
• (3,5-bis((tert-butyldimethylsilyl)oxy)benzyl)triphenylphosphonium chloride
• 103929-86-8
• [3,5-bis[[tert-butyl(dimethyl)silyl]oxy]phenyl]methyl-triphenylphosphanium;chloride
• DB-248764
• 3,5-Bis(1,1-dimethylethyl)dimethylsilyloxyphenylmethyltriphenylphosphonium Chloride

• Inchi： 1S/C37H50O2PSi2.ClH/c1-36(2,3)41(7,8)38-31-26-30(27-32(28-31)39-42(9,10)37(4,5)6)29-40(33-20-14-11-15-21-33,34-22-16-12-17-23-34)35-24-18-13-19-25-35;/h11-28H,29H2,1-10H3;1H/q+1;/p-1
• InChI Key： IYXPGTGDLSQQOF-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=C(C=C(C=1)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 648.2775486g/mol
• Monoisotopic Mass: 648.2775486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 744
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Solubility: Methanol, Water
• PSA: 32.05000
• LogP: 10.75070

3,5-Bis(1,1-dimethylethyl)dimethylsilyloxyphenylmethyltriphenylphosphonium Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives